Cas no 812-13-5 (dimethylphosphoramidothioic difluoride)

• Product name: dimethylphosphoramidothioic difluoride
• CAS No: 812-13-5
• MF: C₂H₆F₂NPS
• MW: 145.111306667328
• CID: 1802054

dimethylphosphoramidothioic difluoride Chemical and Physical Properties

Names and Identifiers

• dimethylphosphoramidothioic difluoride
• phosphoramidothioic difluoride, N,N-dimethyl-
• Phosphoramidothioic difluoride, dimethyl- (6CI,7CI,8CI,9CI)

• Inchi： 1S/C2H6F2NPS/c1-5(2)6(3,4)7/h1-2H3
• InChI Key： CSJCDPRTTZJMGG-UHFFFAOYSA-N
• SMILES： P(N(C)C)(=S)(F)F

Computed Properties

• Exact Mass: 144.993
• Monoisotopic Mass: 144.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 97.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.298
• Boiling Point: 116.4°C at 760 mmHg
• Flash Point: 24.2°C
• Refractive Index: 1.44
• pka: -8.80±0.70(Predicted)